Cas no 2246586-62-7 (4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide)

• Product Name: 4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide
• CAS No: 2246586-62-7
• MF: C₁₉H₂₁BClNO₃
• MW: 357.638944387436
• MDL: MFCD32661446
• CID: 4786875
• PubChem ID: 145875224
• Update Time: 2025-06-07

4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide
• D94182
• 2246586-62-7
• AS-77943
• 4-chloro-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide
• 4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide

• MDL： MFCD32661446
• Inchi： 1S/C19H21BClNO3/c1-18(2)19(3,4)25-20(24-18)14-6-5-7-16(12-14)22-17(23)13-8-10-15(21)11-9-13/h5-12H,1-4H3,(H,22,23)
• InChI Key： OSYYIIWUTXWWJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O

Computed Properties

• Exact Mass: 357.1303014g/mol
• Monoisotopic Mass: 357.1303014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on 4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide

Comprehensive Overview of 4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide (CAS No. 2246586-62-7)

4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. This compound, identified by CAS No. 2246586-62-7, has garnered attention due to its unique structural features, including a dioxaborolane ring and a chlorobenzamide moiety. Researchers and chemists are increasingly exploring its potential in Suzuki-Miyaura cross-coupling reactions, a widely used method for constructing carbon-carbon bonds in drug discovery and material science.

The growing interest in boron-containing compounds like 4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide stems from their versatility in medicinal chemistry. With the rise of targeted therapies and precision medicine, boron-based molecules are being investigated for their ability to modulate biological pathways. This compound, in particular, is often discussed in forums and publications related to kinase inhibitors and proteolysis-targeting chimeras (PROTACs), two hot topics in modern drug development.

From a synthetic perspective, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group in this molecule serves as a stable boron protecting group, enabling efficient handling and storage. Its arylboronate structure is crucial for palladium-catalyzed reactions, which are fundamental in creating complex organic frameworks. Laboratories focusing on high-throughput screening or fragment-based drug design frequently seek such reagents to expand their chemical libraries.

Environmental and safety considerations are also paramount when working with 4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide. While not classified as hazardous under standard regulations, proper handling protocols—such as using anhydrous conditions and inert atmospheres—are recommended to preserve its reactivity. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, which emphasize minimizing waste and optimizing reaction efficiency.

In the context of AI-driven drug discovery, compounds like CAS No. 2246586-62-7 are valuable for training machine learning models that predict molecular properties. The integration of computational chemistry tools has accelerated the identification of novel bioisosteres, where boron often replaces carbon in drug candidates to enhance bioavailability. This trend reflects the intersection of cheminformatics and experimental science, a frequent search topic among researchers.

For suppliers and distributors, ensuring the high purity of 4-Chloro-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzamide is critical, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify quality. This focus on quality control resonates with the increasing demand for reproducible research and open science initiatives.

Looking ahead, the demand for boronic acid derivatives is expected to rise, driven by advancements in bioconjugation and diagnostic probe development. As a building block for PET radiotracers and fluorescent labels, CAS No. 2246586-62-7 exemplifies the interdisciplinary nature of modern chemical research. Its relevance to cancer therapeutics and neurodegenerative disease studies further underscores its importance in contemporary science.